![molecular formula C9H7ClN4O B3127468 1H-pyrazole-4,5-dione 4-[N-(4-chlorophenyl)hydrazone] CAS No. 338416-61-8](/img/structure/B3127468.png)
1H-pyrazole-4,5-dione 4-[N-(4-chlorophenyl)hydrazone]
Overview
Description
Molecular Structure Analysis
The molecular structure of “1H-pyrazole-4,5-dione 4-[N-(4-chlorophenyl)hydrazone]” is characterized by a five-membered heterocyclic ring containing two nitrogen atoms . The compound has a linear formula of C21H15ClN4O .Chemical Reactions Analysis
Pyrazole derivatives, including “1H-pyrazole-4,5-dione 4-[N-(4-chlorophenyl)hydrazone]”, can participate in a variety of chemical reactions. For instance, they can undergo [3+2] cycloaddition reactions with dialkyl azodicarboxylates to form functionalized pyrazoles . They can also undergo oxidation reactions to form a wide variety of pyrazoles .Scientific Research Applications
Anticancer Activity
Compounds with a 1H-pyrazole structure have been studied for their potential anticancer activity. For example, a series of 4-(1H-pyrazol-5-yl)-3,4-dihydro-1H-chromeno[4,3-d]pyrimidine derivatives have shown promising cytotoxicity potential in HeLa and MCF-7 cells .
Antimicrobial Activity
1H-pyrazole compounds have also been investigated for their antimicrobial properties . The structure-activity relationship (SAR) of these compounds can be used to develop narrow spectrum antimicrobial agents .
Analgesic and Anti-inflammatory Properties
Chromenopyrimidines, which can be synthesized from 1H-pyrazole, have been used as analgesic and anti-inflammatory agents .
Antipyretic Properties
Chromenopyrimidines have also been used as antipyretic agents, helping to reduce fever .
Antibiofilm Properties
These compounds have demonstrated antibiofilm properties, which can be useful in preventing the formation of bacterial biofilms .
Antitubercular Properties
Chromenopyrimidines have shown potential as antitubercular agents .
Synthesis of Complex Heterocyclic Frameworks
1H-pyrazole compounds are often used in multi-component synthetic processes to construct complex heterocyclic frameworks . This approach facilitates the formation of distinct C–C, C–N, and C–O links, enabling the development of novel chemical compounds .
Green Chemistry
The synthesis of 1H-pyrazole compounds often adheres to green chemistry principles, emphasizing a sustainable and environmentally friendly approach .
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and enzymes, which could potentially be the targets .
Mode of Action
It’s known that similar compounds form a bidentate chelate interaction with metal ions and π-π stacking interactions with phe381 and phe424 . The N3 position of the quinazoline-2,4-dione, which has a dual conformation, is surrounded by hydrophobic residues (Met335, Leu368, Leu427, Phe424, Phe392, and Phe381) .
Biochemical Pathways
Similar compounds have been found to exhibit significant efficacy against athppd, suggesting potential involvement in the hppd pathway .
Result of Action
Similar compounds have shown significant efficacy against athppd .
properties
IUPAC Name |
4-[(4-chlorophenyl)diazenyl]-1,2-dihydropyrazol-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN4O/c10-6-1-3-7(4-2-6)12-13-8-5-11-14-9(8)15/h1-5H,(H2,11,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUBWNXWILAZDNW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=NC2=CNNC2=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-pyrazole-4,5-dione 4-[N-(4-chlorophenyl)hydrazone] |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.